Cas no 3270-02-8 (1-acetyl-N,N-diethyl-Lysergamide)

• Product Name: 1-acetyl-N,N-diethyl-Lysergamide
• CAS No: 3270-02-8
• MF: C₂₂H₂₇N₃O₂
• MW: 365.468685388565
• CID: 313850
• PubChem ID: 201111
• Update Time: 2025-09-25

1-acetyl-N,N-diethyl-Lysergamide Chemical and Physical Properties

Names and Identifiers

• Ergoline-8-carboxamide,1-acetyl-9,10-didehydro-N,N-diethyl-6-methyl-, (8b)- (9CI)
• Ald - 52
• ald 52 blotters
• (6aR,9R)-4-acetyl-N,N-diethyl-7-methyl-6,6a,8,9-tetrahydroindolo[4,3-fg]quinoline-9-carboxamide
• 1-acetyl-6-methyl-9,10-didehydro-ergoline-8-carboxylic acid diethylamide
• 1-Acetyl-LSD
• 1-Acetyl-lysergsaeure-diaethylamid
• AC1L45SA
• BRN 0054234
• D-1-Acetyl lysergic acid diethylamide
• LS-64327
• Lysergamide, 1-acetyl-N,N-diethyl- (6CI,7CI)
• ACETYLLYSERGIDE
• UNII-R224WJZ8M7
• Ald-52
• (8)-1-ACETYL-N,N-DIETHYL-6-METHYL-9,10-DIDEHYDROERGOLINE-8-CARBOXAMIDE
• ALD-52 [NFLIS-DRUG]
• R224WJZ8M7
• ACETYL LYSERGIDE
• AKOS040750307
• N-acetyl-LSD
• 1-ACETYL LYSERGIC ACID DIETHYLAMIDE
• DTXSID20186370
• Lysergamide, 1-acetyl-N,N-diethyl-
• 1-Acetyllysergic acid diethylamide
• Q4032934
• 3270-02-8
• Ergoline-8-carboxamide, 1-acetyl-9,10-didehydro-N,N-diethyl-6-methyl-, (8-beta)-
• 1-acetyl-N,N-diethyllysergamide
• ALD-52 (solution)
• Ergoline-8-carboxamide, 1-acetyl-9,10-didehydro-N,N-diethyl-6-methyl-, (8.beta.)-
• SCHEMBL20970862
• NS00093632
• 1-acetyl-N,N-diethyl-Lysergamide

• Inchi： 1S/C22H27N3O2/c1-5-24(6-2)22(27)16-10-18-17-8-7-9-19-21(17)15(13-25(19)14(3)26)11-20(18)23(4)12-16/h7-10,13,16,20H,5-6,11-12H2,1-4H3/t16-,20-/m1/s1
• InChI Key： FJOWXGYLIWJFCH-OXQOHEQNSA-N
• SMILES： O=C([C@@H]1C=C2C3C=CC=C4C=3C(=CN4C(C)=O)C[C@H]2N(C)C1)N(CC)CC

Computed Properties

• Exact Mass: 365.21051
• Monoisotopic Mass: 365.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• Melting Point: >65°C (dec.)
• Solubility: Chloroform (Slightly), DMSO (Slightly), Methanol (Slightly), Pyridine (Slightly)
• PSA: 45.55

1-acetyl-N,N-diethyl-Lysergamide Security Information

• Storage Condition：-20?°C Freezer